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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes and is based on currently
available public data. A comprehensive, officially recognized Safety Data Sheet (SDS) with full
toxicological data for Mordant Orange 6 (CAS 3564-27-0) is not readily available. The
toxicological properties of this compound have not been fully investigated. Therefore, it is
imperative to treat this substance with a high degree of caution, adhering to rigorous laboratory
safety standards for chemicals with unknown hazards. This guide also provides comparative
data for the chemically distinct but related azo dye, Mordant Orange 1, to highlight potential
hazards within this class of compounds.

Substance Identification and Properties

This section provides the fundamental chemical and physical data for Mordant Orange 6.
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Property

Data

Chemical Name

disodium 5-(4-(4-
sulphophenylazo)phenylazo)salicylate

C.I. Mordant Orange 6, C.I. 26520, Acid Chrome

Synonyms Orange G[1][2][3]

CAS Number 3564-27-0[1][4]

Molecular Formula C19H12N4Na206S

Molecular Weight 470.37 g/mol

Appearance Red-orange powder

Melting Point >300°C

Solubility Soluble in water (80 g/L at 80°C); slightly

soluble in ethanol and acetone.

Hazard Identification and Classification

There is a significant lack of consensus and official data regarding the hazards of Mordant

Orange 6. One supplier Safety Data Sheet states the substance is "Not classified" under the
Globally Harmonized System (GHS). However, this should be interpreted with extreme caution

due to the absence of thorough toxicological testing.

For a comparative perspective, Mordant Orange 1 (CAS 2243-76-7), a different substance, is
classified with multiple hazards. The data for Mordant Orange 1 is provided below for

informational purposes only and should not be directly extrapolated to Mordant Orange 6.

Table 2.1: Comparative Hazard Classification of Mordant Orange 1
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Hazard

Classification GHS Pictogram Signal Word Hazard Statement

(Mordant Orange 1)

Acute toxicity (Oral), ) H302: Harmful if
GHSO07 Warning

Category 4 swallowed

Serious eye )

L ) H319: Causes serious
damage/eye irritation, GHSO07 Warning

Category 2

eye irritation

Note: Further classifications for skin irritation, skin sensitization, respiratory irritation, and

aguatic toxicity have also been associated with Mordant Orange 1.

GHS Pictogram Associated with Mordant Orange 1

GHSO07 - Exclamation Mark

Click to download full resolution via product page

Caption: GHSO07 pictogram for Mordant Orange 1 hazards.

Experimental Protocols and Workflows

No specific experimental protocols for the safety evaluation of Mordant Orange 6 were

identified. Standard OECD (Organisation for Economic Co-operation and Development) test

guidelines should be followed for any toxicological assessments.

General Laboratory Safety Workflow for Handling
Chemicals with Unknown Hazards

A systematic approach is critical when handling substances with incomplete safety profiles.
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Start: New Procedure
with Mordant Orange 6

Gather All Available Safety Information
(e.g., this guide, supplier info)

Perform Comprehensive Risk Assessment
(Assume higher risk due to unknown toxicity)

Select and Don Appropriate PPE
(See PPE Flowchart)

Handle Chemical in a Controlled Environment
(e.g., Certified Chemical Fume Hood)

Prepare for Accidental Spills
(Ensure appropriate spill kit is accessible)

Conduct Experiment with Caution

Segregate and Dispose of Waste
According to Institutional Protocols for
Chemicals of Unknown Toxicity

Thoroughly Decontaminate Work Area
and Remove PPE Correctly

End of Procedure

Click to download full resolution via product page

Caption: General laboratory safety workflow.
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Handling and Storage
Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.
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Start: Procedure with Mordant Orange 6

Assess Risk of Exposure
(Quantity, Dustiness, Procedure)

;

Potential for Inhalation of Dust?

Consider N95 respirator for weighing

[Mandatory: UED COMITER [RUMe HOOd] [Minimum: Work in well-ventilated area)

Potential for Skin Contact?

Wear chemical-resistant gloves
(e.g., Nitrile).

No

Wear a buttoned lab coat)

Potential for Eye Contact?

[Wear chemical splash goggles] No

(ANSI z87.1 certified).

Proceed with Caution

Click to download full resolution via product page

Caption: PPE selection decision flowchart.
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Safe Handling Practices

» Always handle Mordant Orange 6 within a chemical fume hood to control potential dust
exposure.

» Avoid all direct contact with the substance.
» Prohibit eating, drinking, and smoking in areas where this chemical is handled.

e Wash hands and any exposed skin thoroughly after handling.

Storage Conditions

o Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed to prevent moisture absorption and contamination.
o Store away from strong oxidizing agents and other incompatible materials.

First Aid Measures

In the event of exposure, follow these first aid guidelines and seek immediate medical
attention.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing
Inhalation becomes difficult, administer oxygen and seek

medical help.

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with copious amounts of

soap and water for at least 15 minutes.

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do so.

Do NOT induce vomiting. Rinse mouth
Ingestion thoroughly with water. Never give anything by

mouth to an unconscious person.

Accidental Release Measures

o Small Spill: Don appropriate PPE. Moisten the powder slightly to prevent dust generation
and carefully sweep it into a labeled container for hazardous waste disposal.

» Large Spill: Evacuate the area. Restrict access. Wear a higher level of PPE, including
respiratory protection. Follow institutional procedures for large chemical spills.

Toxicological Information

No specific quantitative toxicological data (e.g., LDso, LCso) for Mordant Orange 6 were found
in the available resources. As a double azo dye, there is a theoretical potential for metabolic
cleavage to aromatic amines. The carcinogenicity and mutagenicity of this compound are
unknown.

Stability and Reactivity

o Reactivity: Generally stable under normal laboratory conditions.

o Chemical Stability: Stable.
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e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Combustion may produce toxic gases such as carbon
oxides (CO, CO2z) and nitrogen oxides (NOXx).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mordant-orange-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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